trans-2-Hexenal
trans-2-Hexenal
(2E)-hexenal is a 2-hexenal in which the olefinic double bond has E configuration. It occurs naturally in a wide range of fruits, vegetables, and spices. It has a role as a flavouring agent, an antibacterial agent and a plant metabolite.
Brand Name:
Vulcanchem
CAS No.:
6728-26-3
VCID:
VC0146799
InChI:
InChI=1S/C6H10O/c1-2-3-4-5-6-7/h4-6H,2-3H2,1H3/b5-4+
SMILES:
CCCC=CC=O
Molecular Formula:
C6H10O
Molecular Weight:
98.14 g/mol
trans-2-Hexenal
CAS No.: 6728-26-3
Reference Standards
VCID: VC0146799
Molecular Formula: C6H10O
Molecular Weight: 98.14 g/mol
| CAS No. | 6728-26-3 |
|---|---|
| Product Name | trans-2-Hexenal |
| Molecular Formula | C6H10O |
| Molecular Weight | 98.14 g/mol |
| IUPAC Name | (E)-hex-2-enal |
| Standard InChI | InChI=1S/C6H10O/c1-2-3-4-5-6-7/h4-6H,2-3H2,1H3/b5-4+ |
| Standard InChIKey | MBDOYVRWFFCFHM-SNAWJCMRSA-N |
| Isomeric SMILES | CCC/C=C/C=O |
| SMILES | CCCC=CC=O |
| Canonical SMILES | CCCC=CC=O |
| Boiling Point | 146.5 °C |
| Density | 0.841-0.848 |
| Physical Description | Liquid Pale yellow to colourless oily liquid; Strong fruity, green, vegetable-like aroma |
| Description | (2E)-hexenal is a 2-hexenal in which the olefinic double bond has E configuration. It occurs naturally in a wide range of fruits, vegetables, and spices. It has a role as a flavouring agent, an antibacterial agent and a plant metabolite. |
| Solubility | Soluble in propylene glycol and most fixed oils; Very slightly soluble in water Soluble (in ethanol) |
| Synonyms | (2E)-2-Hexenal; (E)-2-Hexenal; Leaf Aldehyde; (2E)-Hexenal; (E)-2-Hexen-1-al; Green Leaf Aldehyde; trans-2-Hexen-1-al |
| PubChem Compound | 5281168 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume